Cas no 2138529-20-9 (3-(methoxymethyl)-6-(2-methyl-1,3-dioxolan-2-yl)methyl-5H,6H,7H-pyrrolo3,4-bpyridine-5,7-dione)

• Product Name: 3-(methoxymethyl)-6-(2-methyl-1,3-dioxolan-2-yl)methyl-5H,6H,7H-pyrrolo3,4-bpyridine-5,7-dione
• CAS No: 2138529-20-9
• MF: C₁₄H₁₆N₂O₅
• MW: 292.287243843079
• CID: 5985278
• PubChem ID: 165499398
• Update Time: 2025-07-10

3-(methoxymethyl)-6-(2-methyl-1,3-dioxolan-2-yl)methyl-5H,6H,7H-pyrrolo3,4-bpyridine-5,7-dione Chemical and Physical Properties

Names and Identifiers

• 3-(methoxymethyl)-6-(2-methyl-1,3-dioxolan-2-yl)methyl-5H,6H,7H-pyrrolo3,4-bpyridine-5,7-dione
• EN300-1145389
• 2138529-20-9
• 3-(methoxymethyl)-6-[(2-methyl-1,3-dioxolan-2-yl)methyl]-5H,6H,7H-pyrrolo[3,4-b]pyridine-5,7-dione

• Inchi： 1S/C14H16N2O5/c1-14(20-3-4-21-14)8-16-12(17)10-5-9(7-19-2)6-15-11(10)13(16)18/h5-6H,3-4,7-8H2,1-2H3
• InChI Key： LIZOMVYTHUDHCE-UHFFFAOYSA-N
• SMILES： O1CCOC1(C)CN1C(C2C(=CC(COC)=CN=2)C1=O)=O

Computed Properties

• Exact Mass: 292.10592162g/mol
• Monoisotopic Mass: 292.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 78Ų

Additional information on 3-(methoxymethyl)-6-(2-methyl-1,3-dioxolan-2-yl)methyl-5H,6H,7H-pyrrolo3,4-bpyridine-5,7-dione

Introduction to 3-(methoxymethyl)-6-(2-methyl-1,3-dioxolan-2-yl)methyl-5H,6H,7H-pyrrolo[3,4-bpyridine-5,7-dione (CAS No. 2138529-20-9)

The compound 3-(methoxymethyl)-6-(2-methyl-1,3-dioxolan-2-yl)methyl-5H,6H,7H-pyrrolo[3,4-bpyridine-5,7-dione (CAS No. 2138529-20-9) represents a significant advancement in the field of medicinal chemistry and pharmacology. This heterocyclic molecule, featuring a fused pyrrole and pyridine scaffold with functionalized side chains, has garnered attention for its potential therapeutic applications. The structural complexity of this compound contributes to its unique chemical and biological properties, making it a subject of intense research interest.

In recent years, the development of novel heterocyclic compounds has been a cornerstone in the quest for effective pharmaceuticals. The pyrrolo[3,4-bpyridine] core structure is particularly noteworthy due to its presence in several bioactive molecules. The presence of methylene ketal (3-(methoxymethyl)) and 1,3-dioxolane moieties introduces additional reactivity and potential binding interactions with biological targets. This compound’s design aligns with the growing trend toward multitargeted ligands, which can simultaneously interact with multiple receptors or enzymes to enhance therapeutic efficacy.

The 1,3-dioxolan group in this molecule is particularly intriguing from a chemical perspective. This cyclic ether is known for its stability and ability to participate in various chemical transformations, including nucleophilic substitution reactions. Such reactivity allows for further derivatization of the compound, enabling the synthesis of analogs with tailored properties. This flexibility is crucial in drug discovery pipelines, where structural modifications can significantly impact potency and selectivity.

From a biological standpoint, the pyrrolo[3,4-bpyridine] scaffold is associated with several pharmacological activities. Compounds bearing this motif have been investigated for their potential roles in modulating neurotransmitter systems, particularly those involving serotonin and dopamine receptors. The additional functionality introduced by the methylene ketal and 1,3-dioxolan groups may further enhance these interactions by providing new binding pockets or modulating electronic properties.

Recent studies have highlighted the importance of heterocyclic compounds in addressing neurological disorders. For instance, derivatives of pyrrolo[3,4-bpyridine] have shown promise in preclinical models as potential treatments for depression and anxiety disorders. The unique structural features of 3-(methoxymethyl)-6-(2-methyl-1,3-dioxolan-2-yl)methyl-5H,6H,7H-pyrrolo[3,4-bpyridine-5,7-dione suggest that it may exhibit similar effects while potentially offering improved pharmacokinetic profiles.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include the formation of the pyrrole ring system followed by functionalization at the 5-position with a methylene ketal group. The introduction of the 1,3-dioxolan moiety typically involves ring-closing reactions under controlled conditions to prevent unwanted side products.

In terms of analytical characterization, techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are essential for confirming the structure of this complex molecule. High-resolution NMR provides detailed information about atomic connectivity and environmentality within the molecule. Mass spectrometry helps confirm molecular weight and fragmentation patterns consistent with the proposed structure.

The pharmacokinetic properties of 3-(methoxymethyl)-6-(2-methyl-1,3-dioxolan-2-yl)methyl-5H,6H,7H-pyrrolo[3,4-bpyridine-5,7-dione are also under investigation. Factors such as solubility، bioavailability، and metabolic stability are critical considerations in drug development. The presence of polar functional groups like the methylene ketal may influence solubility， while the cyclic ether moiety could affect metabolic pathways.

Computational modeling has emerged as a powerful tool in assessing the potential biological activity of novel compounds like this one. Molecular docking studies can predict binding affinities to target proteins， providing insights into how the molecule might interact with biological systems. These simulations can guide experimental efforts by highlighting key regions for optimization.

The future direction of research on this compound may involve exploring its interactions with specific enzymes or receptors relevant to neurological disorders. Additionally， analog synthesis could be pursued to identify structural features that enhance potency or selectivity without compromising overall efficacy.

In conclusion，3-(methoxymethyl)-6-(2-methyl-1，3-dioxolan-2-yl)methyl-5H，6H，7H-pyrrolo[3，4-bpyridine]-5，7-dione (CAS No．2138529—20—9) represents a promising candidate for further pharmacological investigation．Its unique structural features，combined with potential biological activities，make it an exciting subject for future research．As our understanding of heterocyclic chemistry continues to evolve，compounds like this one will play an increasingly important role in developing novel therapeutic agents．